Cas no 131215-94-6 (1-Tetradecanol, 14-mercapto-)
1-Tetradecanol, 14-mercapto- structure
Product Name:1-Tetradecanol, 14-mercapto-
CAS No:131215-94-6
MF:C14H30OS
MW:246.45240354538
CID:1228202
PubChem ID:21676849
Update Time:2025-04-20
1-Tetradecanol, 14-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanol, 14-mercapto-
- 14-sulfanyltetradecan-1-ol
- 131215-94-6
- DTXSID20616768
- SCHEMBL2118586
-
- Inchi: 1S/C14H30OS/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16/h15-16H,1-14H2
- InChI Key: KIQDSYRSJKCHCM-UHFFFAOYSA-N
- SMILES: SCCCCCCCCCCCCCCO
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.20173675g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 13
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
1-Tetradecanol, 14-mercapto- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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